Cas no 2832911-62-1 (1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-onehydrobromide)

• Product Name: 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-onehydrobromide
• CAS No: 2832911-62-1
• MF: C₁₂H₁₆Br₂FNO
• MW: 369.067945480347
• CID: 5684833
• PubChem ID: 164517270
• Update Time: 2026-03-11

1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-onehydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-one hydrobromide
• PS-19129
• 2832911-62-1
• F84426
• CS-0530362
• 1-(2-amino-4-fluoro-5-methyl-phenyl)-5-bromo-pentan-1-one;hydrobromide
• 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-onehydrobromide

• Inchi： 1S/C12H15BrFNO.BrH/c1-8-6-9(11(15)7-10(8)14)12(16)4-2-3-5-13;/h6-7H,2-5,15H2,1H3;1H
• InChI Key： PCPBFDPTHVLWAG-UHFFFAOYSA-N
• SMILES： BrCCCCC(C1C=C(C)C(=CC=1N)F)=O.Br

Computed Properties

• Exact Mass: 368.95622g/mol
• Monoisotopic Mass: 366.95827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-onehydrobromide

Comprehensive Overview of 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-one hydrobromide (CAS No. 2832911-62-1)

The compound 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-one hydrobromide (CAS No. 2832911-62-1) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a fluorinated aromatic ring and a brominated aliphatic chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a fluoro group in 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-one hydrobromide aligns with this trend, as it improves the compound's interaction with biological targets. Additionally, the bromine atom offers versatility in further functionalization, making it a key building block in medicinal chemistry.

The synthesis of CAS No. 2832911-62-1 involves multi-step organic reactions, including halogenation and amination processes. Its crystalline form, stabilized by the hydrobromide salt, ensures better handling and storage stability. This property is critical for laboratories focusing on high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-one hydrobromide is gaining attention as a precursor for small-molecule therapeutics. Its compatibility with modern click chemistry techniques further enhances its utility in bioconjugation and probe development. These applications are particularly relevant in the context of cancer research and neurodegenerative disease studies, where precise molecular targeting is essential.

Environmental and safety considerations are also paramount when working with brominated compounds. While CAS No. 2832911-62-1 is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability under controlled conditions makes it suitable for long-term research projects.

In summary, 1-(2-Amino-4-fluoro-5-methylphenyl)-5-bromopentan-1-one hydrobromide represents a promising candidate for advancing drug discovery and chemical biology. Its structural features and synthetic adaptability position it at the forefront of innovative therapeutic development. As research continues, this compound is likely to play a pivotal role in addressing unmet medical needs.